2-hydroxy-4-[[2-[[(8R,9S,10R,13S,14S,17S)-17-hydroxy-10,13,17-trimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-ylidene]amino]oxyacetyl]amino]-3,3-dimethylbutanoic acid

• Molecular Formula: C28H44N2O6
• Molecular Weight: 504.7 g/mol
• IUPAC Name: 2-hydroxy-4-[[2-[[(8R,9S,10R,13S,14S,17S)-17-hydroxy-10,13,17-trimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-ylidene]amino]oxyacetyl]amino]-3,3-dimethylbutanoic acid
• InChI: InChI=1S/C28H44N2O6/c1-25(2,23(32)24(33)34)16-29-22(31)15-36-30-18-8-11-26(3)17(14-18)6-7-19-20(26)9-12-27(4)21(19)10-13-28(27,5)35/h14,19-21,23,32,35H,6-13,15-16H2,1-5H3,(H,29,31)(H,33,34)/t19-,20+,21+,23?,26+,27+,28+/m1/s1
• InChI Key: AFJXYTWZLFQIML-NIALZEPTSA-N
• Isomeric SMILES: C[C@]12CCC(=NOCC(=O)NCC(C)(C)C(C(=O)O)O)C=C1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@]4(C)O)C
• Canonical SMILES: CC12CCC(=NOCC(=O)NCC(C)(C)C(C(=O)O)O)C=C1CCC3C2CCC4(C3CCC4(C)O)C

Description

The compound 2-hydroxy-4-[[2-[[(8R,9S,10R,13S,14S,17S)-17-hydroxy-10,13,17-trimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-ylidene]amino]oxyacetyl]amino]-3,3-dimethylbutanoic acid is a highly functionalized derivative of the cyclopenta[a]phenanthrene core, a steroid-like scaffold. Key structural features include:

• Core: A decahydro-1H-cyclopenta[a]phenanthrene system with stereochemical complexity (8R,9S,10R,13S,14S,17S configuration).
• Substituents: Hydroxy groups at positions 3 (on the butanoic acid chain) and 17 (on the steroid core). Methyl groups at positions 10, 13, and 15. A 3,3-dimethylbutanoic acid chain linked via an oxyacetyl amino group.

Biological Activity

The compound 2-hydroxy-4-[[2-[[(8R,9S,10R,13S,14S,17S)-17-hydroxy-10,13,17-trimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-ylidene]amino]oxyacetyl]amino]-3,3-dimethylbutanoic acid is a complex organic molecule with significant biological implications. This article explores its biological activity based on current research findings and case studies.

Molecular Characteristics

Molecular Formula : C31H40N2O5
Molecular Weight : 520.7 g/mol
IUPAC Name : Methyl 2-[[2-[[(8R,9S,10R,13S,14S,17S)-17-hydroxy-10,13,17-trimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-ylidene]amino]oxyacetyl]amino]-2-phenylacetate

Biological Activity Overview

The biological activities of this compound can be categorized into several key areas:

• Anti-inflammatory Properties : Research indicates that compounds with similar structural motifs exhibit anti-inflammatory effects by inhibiting pro-inflammatory cytokines and pathways such as NF-kappaB activation. This suggests potential applications in treating inflammatory diseases .
• Antitumor Activity : The cyclopenta[a]phenanthrene core is often associated with anticancer properties. Studies have shown that related compounds can induce apoptosis in cancer cells and inhibit tumor growth through various mechanisms including cell cycle arrest and modulation of apoptotic pathways .
• Neuroprotective Effects : Preliminary studies suggest that this compound may have neuroprotective properties by modulating neuroinflammation and promoting neuronal health. It has been observed to influence pathways related to neurodegenerative diseases .

Case Study 1: Anti-inflammatory Mechanism

A study investigated the effects of a structurally similar compound on lipopolysaccharide (LPS)-induced inflammation in murine models. The results indicated a significant reduction in IL-6 and TNF-alpha levels upon treatment with the compound. The mechanism was attributed to the inhibition of the NF-kappaB pathway .

Case Study 2: Antitumor Efficacy

In vitro assays conducted on various cancer cell lines revealed that derivatives of this compound exhibited dose-dependent cytotoxicity. Apoptotic assays showed an increase in caspase activity and DNA fragmentation in treated cells compared to controls .

Case Study 3: Neuroprotection in Animal Models

Research involving animal models of neurodegeneration demonstrated that administration of the compound led to improved cognitive function and reduced markers of oxidative stress and inflammation in the brain tissue. These findings highlight its potential for therapeutic use in neurodegenerative diseases .

Data Summary Table

Biological Activity	Mechanism	Study Reference
Anti-inflammatory	Inhibition of NF-kappaB pathway
Antitumor	Induction of apoptosis
Neuroprotective	Modulation of oxidative stress

Chemical Reactions Analysis

Functional Groups and Reaction Pathways

The compound contains multiple reactive functional groups, including hydroxyl (-OH) , amino (-NH2) , and a cyclopenta[a]phenanthrene core . These groups dictate its reactivity and potential chemical transformations:

• Hydroxyl groups : Prone to oxidation (to ketones), esterification, or elimination (e.g., formation of alkenes).

• Amino groups : Likely to undergo acylation, alkylation, or condensation reactions.

• Steroid core : May participate in redox reactions (e.g., epoxidation, hydrogenation) or ring-opening/closing processes, though steric hindrance in its decahydro structure may limit such reactions .

Oxidation and Reduction

• Oxidation : Hydroxyl groups may convert to ketones using oxidizing agents (e.g., KMnO4, PCC). For example, the hydroxy group at position 17 could form a ketone derivative .

• Reduction : Ketones or other oxidized moieties may be reduced to alcohols under catalytic hydrogenation or using hydride reagents (e.g., NaBH4) .

Amidation and Acylation

• Amidation : The amino group could react with acyl chlorides to form amide derivatives, altering the compound’s solubility and bioavailability.

• Esterification : Hydroxyl groups may esterify with carboxylic acids or acid chlorides, potentially modifying the molecule’s stability.

Enzymatic Reactions

• Hydroxylation : Steroid derivatives often undergo hydroxylation via cytochrome P450 enzymes, introducing additional hydroxyl groups (e.g., dihydroxy derivatives) .

• Metabolic Degradation : In biological systems, the compound may undergo cleavage or oxidation to form metabolites, such as diones or triols, as observed in related HMDB entries .

Analytical and Structural Considerations

• Chirality : The presence of multiple chiral centers necessitates careful monitoring of stereoselectivity during reactions.

• Functional Group Interactions : Cross-reactivity between hydroxyl and amino groups (e.g., condensation to form imines) is possible under specific conditions.

Table 1: Common Reaction Types and Conditions

Reaction Type	Conditions	Product Examples	References
Hydroxylation	Enzymatic (CYP450)	Dihydroxy derivatives
Oxidation	KMnO4, PCC	Ketones, diones
Amidation	Acyl chlorides (e.g., AcCl)	Amide derivatives
Esterification	Acid chlorides (e.g., ClCOOR)	Esters

Table 2: Metabolic Pathways and Derivatives

Metabolite Type	Structural Features	Example HMDB Entry	References
Dione	Ketone groups at positions 2 and 3	HMDB0260174
Triol	Three hydroxyl groups	HMDB0258016
Ethynyl Derivative	Ethynyl substituent	HMDB0258015

Challenges and Considerations

• Steric Hindrance : The decahydro steroid core may limit access to reactive sites, affecting reaction efficiency.

• Biological Stability : Metabolic reactions (e.g., hydroxylation) could alter the compound’s bioavailability or toxicity .

• Analytical Complexity : Characterization requires advanced techniques (e.g., NMR, MS) to resolve stereochemical and positional isomers .

Comparison with Similar Compounds

Research Implications and Gaps

• Synthesis : The target compound’s synthesis likely involves esterification/oxidation steps under inert conditions, akin to lithocholic acid derivatives ().
• Activity Validation: No direct evidence of HDAC or kinase inhibition exists; molecular docking or in vitro assays are needed.
• Cosine Scoring : Mass spectrometry-based molecular networking () could cluster this compound with anti-inflammatory or epigenetic agents for dereplication.